![molecular formula C14H11BrN2O3 B5202841 N-[1-(aminocarbonyl)-2-(2-furyl)vinyl]-2-bromobenzamide](/img/structure/B5202841.png)
N-[1-(aminocarbonyl)-2-(2-furyl)vinyl]-2-bromobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(aminocarbonyl)-2-(2-furyl)vinyl]-2-bromobenzamide, also known as AB-1, is a novel compound that has been extensively studied for its potential therapeutic benefits. This compound belongs to the class of benzamide derivatives and has been found to exhibit a range of biochemical and physiological effects. Additionally, we will list future directions for AB-1 research.
Mechanism of Action
The mechanism of action of N-[1-(aminocarbonyl)-2-(2-furyl)vinyl]-2-bromobenzamide is not fully understood. However, it has been suggested that this compound inhibits the activity of certain enzymes involved in cell growth and proliferation. Additionally, this compound has been found to induce the production of reactive oxygen species, leading to oxidative stress and apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cell growth and proliferation, including DNA topoisomerase II and histone deacetylase. Additionally, this compound has been found to induce the production of reactive oxygen species, leading to oxidative stress and apoptosis in cancer cells. This compound has also been found to exhibit anti-inflammatory and neuroprotective effects.
Advantages and Limitations for Lab Experiments
N-[1-(aminocarbonyl)-2-(2-furyl)vinyl]-2-bromobenzamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. Additionally, this compound has been extensively studied for its potential therapeutic benefits, making it a promising candidate for further research. However, there are also limitations to using this compound in lab experiments. For example, the mechanism of action of this compound is not fully understood, and more research is needed to fully elucidate its effects.
Future Directions
There are several future directions for N-[1-(aminocarbonyl)-2-(2-furyl)vinyl]-2-bromobenzamide research. One potential direction is to investigate the potential of this compound as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and to optimize its use in cancer treatment. Finally, more research is needed to explore the potential of this compound as a tool for studying the role of oxidative stress in cancer and other diseases.
Synthesis Methods
The synthesis of N-[1-(aminocarbonyl)-2-(2-furyl)vinyl]-2-bromobenzamide involves the reaction of 2-bromobenzoyl chloride with N-(2-furyl) acetamide in the presence of triethylamine. The resulting product is then treated with ammonium carbonate to yield the final product, this compound. The synthesis of this compound has been optimized to improve yield and purity, and the compound has been characterized using various spectroscopic techniques.
Scientific Research Applications
N-[1-(aminocarbonyl)-2-(2-furyl)vinyl]-2-bromobenzamide has been studied extensively for its potential therapeutic benefits. It has been found to exhibit antitumor activity in various cancer cell lines, including breast, prostate, and lung cancer. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, this compound has been found to exhibit anti-inflammatory and neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
N-[(E)-3-amino-1-(furan-2-yl)-3-oxoprop-1-en-2-yl]-2-bromobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrN2O3/c15-11-6-2-1-5-10(11)14(19)17-12(13(16)18)8-9-4-3-7-20-9/h1-8H,(H2,16,18)(H,17,19)/b12-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMHGPVSHQONJJX-XYOKQWHBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC(=CC2=CC=CO2)C(=O)N)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)C(=O)N/C(=C/C2=CC=CO2)/C(=O)N)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.